3-amino-1-(5-nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile

• IUPAC Name: 3-amino-1-(5-nitropyridin-2-yl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C9H6N6O2/c10-3-6-5-14(13-9(6)11)8-2-1-7(4-12-8)15(16)17/h1-2,4-5H,(H2,11,13)
• InChI Key: IPHNLMPIJIIEKD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1[N+](=O)[O-])N2C=C(C(=N2)N)C#N
• Molecular Formula: C9H6N6O2
• Molecular Weight: 230.18 g/mol
• CAS No.: 1311313-99-1

Description

Nitrogen-containing heterocycles are of great importance to life science, as they are abundant in nature, existing as subunits in several natural products, for example vitamins, hormones, and antibiotics. They are also frequently present in molecules of interest in medicinal chemistry.

Scientific Research Applications

Synthesis and Chemical Reactions

The compound 3-Amino-1-(5-Nitropyridin-2-yl)-1H-pyrazole-4-carbonitrile is involved in various synthetic pathways to produce novel chemical structures. For example, it participates in reactions leading to the formation of new oxopyrazolinylpyridines and related pyridopyrimidines and pyridotriazines. These reactions involve steps such as coupling with triethyl orthoformate, acetylation, and reactions with alkyl halides, demonstrating the compound's versatility in synthetic chemistry (Ahmed et al., 2002).

Antimicrobial Applications

In a different context, derivatives of this compound have been explored for their antimicrobial properties. Specifically, novel classes of pyrazolopyranopyrimidinones and pyrazolopyranooxazinones, synthesized from this compound, showed potent antimicrobial activity. This highlights the potential of this chemical in contributing to the development of new antimicrobial agents (El-ziaty et al., 2016).

Molecular Structure Analysis

The molecular structure and properties of similar compounds, such as (E)-3-(3-(4-nitrophenyl)triaz-1-en-1-yl)-1H-pyrazole-4-carbonitrile, have been thoroughly investigated using spectroscopic methods and computational approaches. These studies provide deep insights into the molecular characteristics, aiding in the understanding and further application of such compounds in scientific research (Al‐Azmi & Shalaby, 2018).

Bioactive Compound Synthesis

The synthesis of bioactive heterocycles from derivatives of this compound showcases the compound's utility in medicinal chemistry. These heterocycles include various moieties, such as pyrimidinone, oxazinone, and iminopyrimidine, which were evaluated for their antimicrobial properties, indicating the compound's role in the development of new therapeutic agents (El-ziaty et al., 2018).